Cas no 1805993-82-1 (Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate)

• Product Name: Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate
• CAS No: 1805993-82-1
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4869386
• Update Time: 2025-09-28

Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-7(16)3-5-8(10(13)14)6(12)4-15-9(5)11/h4,10H,2-3H2,1H3
• InChI Key： UBOGBQMTFDVXJA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)F)C(=CN=1)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate

Ethyl 2-Chloro-4-(Difluoromethyl)-5-Fluoropyridine-3-Acetate: A Versatile Building Block in Modern Chemical Research

Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate (CAS No. 1805993-82-1) is a fluorinated pyridine derivative that has garnered significant attention in the fields of medicinal chemistry, agrochemical development, and materials science. Its unique structural features, including a chlorinated pyridine ring, a difluoromethyl group, and an ester functionality, make it a valuable scaffold for the synthesis of biologically active compounds. Recent advancements in synthetic methodologies and its application in drug discovery have further solidified its position as a key intermediate in modern chemical research.

The pyridine core of this compound provides a rigid aromatic framework with inherent electron-deficient characteristics, which is crucial for interactions with biological targets such as enzymes and receptors. The presence of fluorine atoms at positions 4 and 5 introduces subtle yet profound effects on molecular properties, including enhanced metabolic stability, altered lipophilicity, and improved binding affinity to target proteins. These properties are particularly relevant in the design of next-generation pharmaceuticals, where fluorination is a well-established strategy for optimizing drug-like attributes.

One of the most notable features of Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate is its versatile reactivity profile. The chloro substituent at position 2 serves as an excellent leaving group for nucleophilic substitution reactions, enabling the formation of diverse functionalized derivatives. For instance, recent studies have demonstrated its utility in the synthesis of pyrimidine-based antiviral agents, where the pyridine ring undergoes coupling reactions to generate heterocyclic frameworks with potent inhibitory activity against viral replication pathways.

In agrochemical applications, this compound has been explored as a precursor for herbicide development. The combination of fluorinated substituents and ester moieties enhances herbicidal efficacy by improving herbicide uptake and translocation within plant tissues. A 2023 study published in *Journal of Agricultural and Food Chemistry* highlighted its role as a key intermediate in the synthesis of novel pyridine-based herbicides with reduced environmental persistence compared to traditional analogs.

The synthetic accessibility of Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate has also been optimized through modern catalytic methodologies. Transition-metal-catalyzed cross-coupling reactions, such as palladium-mediated processes, have enabled efficient construction of its core structure while minimizing byproduct formation. Additionally, green chemistry approaches—such as solvent-free conditions or biocatalytic transformations—are being increasingly adopted to align with sustainable manufacturing practices.

From a pharmacological perspective, derivatives of this compound have shown promise in targeting specific disease pathways. For example, research published in *ACS Medicinal Chemistry Letters* (Vol. 14, Issue 8) described the development of pyridine-based compounds derived from this scaffold that selectively inhibit proteasome activity, a mechanism relevant to cancer therapy. The fluorinated substituents were found to enhance cellular permeability while reducing off-target toxicity.

The crystal structure analysis of Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate reveals a planar conformation stabilized by intramolecular interactions between the ester oxygen and adjacent hydrogen atoms. This structural rigidity contributes to its stability under physiological conditions and facilitates predictable behavior during downstream derivatization steps.

Computational studies have further elucidated the electronic properties of this molecule. Density functional theory (DFT) calculations indicate that the presence of multiple electronegative substituents (e.g., chlorine and fluorines) creates distinct electronic gradients across the pyridine ring, which may influence interactions with metalloenzymes or G-protein-coupled receptors (GPCRs). These insights are guiding rational design strategies for drug candidates targeting neurological disorders or metabolic diseases.

In materials science applications, derivatives of this compound are being investigated for their potential use in organic electronics due to their tunable redox properties and charge transport capabilities. The ester functionality can be strategically modified to adjust solubility parameters while maintaining conjugation within the aromatic system—a critical factor for performance in organic light-emitting diodes (OLEDs) or field-effect transistors (FETs).

Recent advancements in analytical techniques—such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR)—have enabled precise characterization of this compound’s purity and stereochemistry during large-scale production processes. These methods ensure compliance with regulatory standards required for pharmaceutical intermediates used in clinical-stage drug development.

The growing demand for customized chemical building blocks has spurred innovation in supply chain solutions for compounds like Ethyl 2-chloro-4-(difluoromethyl)-5-fluoropyridine-3-acetate. Contract manufacturers now employ modular synthesis platforms that allow rapid scale-up while maintaining cost efficiency—a critical enabler for academic researchers exploring early-stage drug discovery programs.

Looking ahead, ongoing research aims to expand the scope of this scaffold beyond traditional applications. For instance, preliminary studies suggest potential utility as a ligand in homogeneous catalysis systems or as a precursor for bioconjugation reactions involving fluorescent probes or imaging agents.